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  4. (8R,9S,10R,13S,14S,16R,17S)-17-(2-(18F)Fluoranylacetyl)-13,16-dimethyl-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
(8R,9S,10R,13S,14S,16R,17S)-17-(2-(18F)Fluoranylacetyl)-13,16-dimethyl-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one (8R,9S,10R,13S,14S,16R,17S)-17-(2-(18F)Fluoranylacetyl)-13,16-dimethyl-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
Brand Name: Vulcanchem
CAS No.: 134785-66-3
VCID: VC0145435
InChI: InChI=1S/C21H29FO2/c1-12-9-18-17-5-3-13-10-14(23)4-6-15(13)16(17)7-8-21(18,2)20(12)19(24)11-22/h10,12,15-18,20H,3-9,11H2,1-2H3/t12-,15+,16-,17-,18+,20-,21+/m1/s1/i22-1
SMILES: CC1CC2C3CCC4=CC(=O)CCC4C3CCC2(C1C(=O)CF)C
Molecular Formula: C21H29FO2
Molecular Weight: 331.5 g/mol

(8R,9S,10R,13S,14S,16R,17S)-17-(2-(18F)Fluoranylacetyl)-13,16-dimethyl-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one

CAS No.: 134785-66-3

Main Products

VCID: VC0145435

Molecular Formula: C21H29FO2

Molecular Weight: 331.5 g/mol

(8R,9S,10R,13S,14S,16R,17S)-17-(2-(18F)Fluoranylacetyl)-13,16-dimethyl-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one - 134785-66-3

CAS No. 134785-66-3
Product Name (8R,9S,10R,13S,14S,16R,17S)-17-(2-(18F)Fluoranylacetyl)-13,16-dimethyl-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
Molecular Formula C21H29FO2
Molecular Weight 331.5 g/mol
IUPAC Name (8R,9S,10R,13S,14S,16R,17S)-17-(2-(18F)fluoranylacetyl)-13,16-dimethyl-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C21H29FO2/c1-12-9-18-17-5-3-13-10-14(23)4-6-15(13)16(17)7-8-21(18,2)20(12)19(24)11-22/h10,12,15-18,20H,3-9,11H2,1-2H3/t12-,15+,16-,17-,18+,20-,21+/m1/s1/i22-1
Standard InChIKey KGNJETDQGQBSEF-LZCFKZKKSA-N
Isomeric SMILES C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)CC[C@@H]4[C@H]3CC[C@@]2([C@H]1C(=O)C[18F])C
SMILES CC1CC2C3CCC4=CC(=O)CCC4C3CCC2(C1C(=O)CF)C
Canonical SMILES CC1CC2C3CCC4=CC(=O)CCC4C3CCC2(C1C(=O)CF)C
Synonyms 21-fluoro-16-methyl-19-norprogesterone
21-FMNP
PubChem Compound 126126
Last Modified Nov 11 2021
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